Cas no 94577-67-0 (2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine)

94577-67-0 structure
Product name:2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine
2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine
- 1-phenothiazin-10-yl-2-(2-pyrrolidin-1-ylethylamino)ethanone
- 10-(N-(2-(1-Pyrrolidinyl)ethyl)glycyl)phenothiazine
- Phenothiazine, 10-(N-(2-(1-pyrrolidinyl)ethyl)glycyl)-
- 94577-67-0
- DTXCID10164026
- BRN 1160307
- DTXSID80241535
-
- Inchi: InChI=1S/C20H23N3OS/c24-20(15-21-11-14-22-12-5-6-13-22)23-16-7-1-3-9-18(16)25-19-10-4-2-8-17(19)23/h1-4,7-10,21H,5-6,11-15H2
- InChI Key: VSRGEXWFUOGHNQ-UHFFFAOYSA-N
- SMILES: C1CCN(C1)CCNCC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
Computed Properties
- Exact Mass: 353.15618354Da
- Monoisotopic Mass: 353.15618354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 60.9Ų
2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine Related Literature
-
Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
-
Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
-
Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
-
Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
-
Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
94577-67-0 (2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine) Related Products
- 1228666-23-6(5-Fluoro-3,4-diiodo-1h-pyrrolo2,3-bpyridine)
- 1342291-69-3(2-methyl-1-(pyrrolidine-3-carbonyl)piperidine)
- 838-11-9(2,6-dihydroxy-9H-xanthen-9-one)
- 1247001-12-2(Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one, 2-(3-iodo-1H-indazol-6-yl)-5'-methoxy-, (1R,2S)-rel-)
- 1804216-38-3(2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid)
- 2680741-27-7(benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate)
- 2648981-98-8(3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole)
- 2171578-60-0(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclobutyl)carbamoylbutanoic acid)
- 1040017-70-6(2-iodo-N-(3-methoxyphenyl)methylaniline)
- 1261998-64-4(4-(2,3-difluorophenyl)-2-hydroxybenzonitrile)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk
